4-(hexanoylamino)-N-(2-methoxyethyl)benzamide
Overview
Description
4-(hexanoylamino)-N-(2-methoxyethyl)benzamide, also known as HMB, is a chemical compound that has been studied for its potential applications in scientific research. HMB is a derivative of the amino acid leucine and has been shown to have various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 4-(hexanoylamino)-N-(2-methoxyethyl)benzamide is not fully understood, but it is thought to act through various signaling pathways. 4-(hexanoylamino)-N-(2-methoxyethyl)benzamide has been shown to activate the mTOR signaling pathway, which is involved in cell growth and proliferation. 4-(hexanoylamino)-N-(2-methoxyethyl)benzamide has also been shown to activate the AMPK signaling pathway, which is involved in energy metabolism. Additionally, 4-(hexanoylamino)-N-(2-methoxyethyl)benzamide has been shown to modulate the expression of various genes involved in cell cycle regulation and apoptosis.
Biochemical and Physiological Effects:
4-(hexanoylamino)-N-(2-methoxyethyl)benzamide has been shown to have various biochemical and physiological effects, including the modulation of protein synthesis and degradation, the regulation of energy metabolism, and the modulation of the immune response. 4-(hexanoylamino)-N-(2-methoxyethyl)benzamide has been shown to increase protein synthesis and decrease protein degradation, leading to an increase in muscle mass and strength. 4-(hexanoylamino)-N-(2-methoxyethyl)benzamide has also been shown to increase energy metabolism and may have potential applications in the treatment of metabolic disorders. Additionally, 4-(hexanoylamino)-N-(2-methoxyethyl)benzamide has been shown to modulate the immune response and may have potential applications in the treatment of autoimmune diseases.
Advantages and Limitations for Lab Experiments
4-(hexanoylamino)-N-(2-methoxyethyl)benzamide has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. 4-(hexanoylamino)-N-(2-methoxyethyl)benzamide is stable under a wide range of conditions, making it suitable for long-term storage and use in experiments. 4-(hexanoylamino)-N-(2-methoxyethyl)benzamide is also highly soluble in water, making it easy to prepare solutions for use in experiments. However, one limitation of 4-(hexanoylamino)-N-(2-methoxyethyl)benzamide is its relatively high cost compared to other compounds used in scientific research.
Future Directions
There are several future directions for research on 4-(hexanoylamino)-N-(2-methoxyethyl)benzamide. One area of research is the development of 4-(hexanoylamino)-N-(2-methoxyethyl)benzamide-based therapies for the treatment of cancer, neurodegenerative diseases, and autoimmune diseases. Another area of research is the investigation of the molecular mechanisms underlying the effects of 4-(hexanoylamino)-N-(2-methoxyethyl)benzamide on protein synthesis, energy metabolism, and the immune response. Additionally, research on the pharmacokinetics and pharmacodynamics of 4-(hexanoylamino)-N-(2-methoxyethyl)benzamide may lead to the development of more effective and efficient 4-(hexanoylamino)-N-(2-methoxyethyl)benzamide-based therapies.
Scientific Research Applications
4-(hexanoylamino)-N-(2-methoxyethyl)benzamide has been studied for its potential applications in various scientific research fields, including cancer research, neuroscience, and immunology. In cancer research, 4-(hexanoylamino)-N-(2-methoxyethyl)benzamide has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. In neuroscience, 4-(hexanoylamino)-N-(2-methoxyethyl)benzamide has been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases. In immunology, 4-(hexanoylamino)-N-(2-methoxyethyl)benzamide has been shown to modulate the immune response and may have potential applications in the treatment of autoimmune diseases.
properties
IUPAC Name |
4-(hexanoylamino)-N-(2-methoxyethyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O3/c1-3-4-5-6-15(19)18-14-9-7-13(8-10-14)16(20)17-11-12-21-2/h7-10H,3-6,11-12H2,1-2H3,(H,17,20)(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HQXZKSYYECVXDG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC(=O)NC1=CC=C(C=C1)C(=O)NCCOC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.37 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(hexanoylamino)-N-(2-methoxyethyl)benzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-amino-6-{[2-(4-bromophenyl)-2-oxoethyl]thio}-4-(4-butoxyphenyl)-3,5-pyridinedicarbonitrile](/img/structure/B4674525.png)
![N-[4-(2,5-dimethylphenyl)-5-methyl-1,3-thiazol-2-yl]-5-methyl-3-isoxazolecarboxamide](/img/structure/B4674535.png)
![methyl 2-[({2-[(2,5-dimethylphenyl)sulfonyl]hydrazino}carbonyl)amino]benzoate](/img/structure/B4674548.png)
![ethyl 4-benzyl-1-{[5-(methoxymethyl)-2-furyl]methyl}-4-piperidinecarboxylate](/img/structure/B4674587.png)
![N-(3-acetylphenyl)-1-[3-(trifluoromethyl)[1,2,4]triazolo[4,3-b]pyridazin-6-yl]-4-piperidinecarboxamide](/img/structure/B4674610.png)
![N-(3,4-dichlorophenyl)-N'-[3,5-dimethyl-1-(4-methylbenzyl)-1H-pyrazol-4-yl]urea](/img/structure/B4674618.png)
![4-{[2-(4-chlorophenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene]methyl}phenyl 2-fluorobenzoate](/img/structure/B4674625.png)
![3-[2-(4-methyl-1-piperidinyl)-2-oxoethyl]-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one](/img/structure/B4674640.png)
![N-cyclopropyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide](/img/structure/B4674647.png)
![{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]thio}acetonitrile](/img/structure/B4674651.png)